Cas no 62579-68-4 ([1,1'-Biphenyl]-3-amine, 4'-iodo-)

• Product Name: [1,1'-Biphenyl]-3-amine, 4'-iodo-
• CAS No: 62579-68-4
• MF: C₁₂H₁₀IN
• MW: 295.118975162506
• CID: 439448
• PubChem ID: 71385032
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-amine, 4'-iodo- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-amine, 4'-iodo-
• 3-(4-iodophenyl)aniline
• 3-Amino-4'-iodo-1,1'-biphenyl
• 62579-68-4
• DTXSID20807275
• SCHEMBL22216901
• 4'-Iodo[1,1'-biphenyl]-3-amine

• Inchi： 1S/C12H10IN/c13-11-6-4-9(5-7-11)10-2-1-3-12(14)8-10/h1-8H,14H2
• InChI Key： NAUNJFYMLRAKOS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 294.9854
• Monoisotopic Mass: 294.98580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02